3-(Benzyloxy)-2-fluoro-6-nitroaniline

• Molecular Formula: C13H11FN2O3
• Molecular Weight: 262.24 g/mol
• IUPAC Name: 2-fluoro-6-nitro-3-phenylmethoxyaniline
• InChI: InChI=1S/C13H11FN2O3/c14-12-11(7-6-10(13(12)15)16(17)18)19-8-9-4-2-1-3-5-9/h1-7H,8,15H2
• InChI Key: OBECVXIHLZJRLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=C(C=C2)[N+](=O)[O-])N)F

Description

3-(Benzyloxy)-2-fluoro-6-nitroaniline is a substituted aniline derivative featuring a benzyloxy group at the 3-position, a fluorine atom at the 2-position, and a nitro group at the 6-position. This compound is of interest in pharmaceutical and materials chemistry due to its electron-withdrawing (nitro, fluorine) and sterically bulky (benzyloxy) substituents, which modulate its electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzyloxy)-2-fluoro-6-nitroaniline typically involves multiple steps. One common method starts with the nitration of 2-fluoroaniline to introduce the nitro group. This is followed by the protection of the amino group through benzylation, resulting in the formation of 3-(Benzyloxy)-2-fluoro-6-nitroaniline. The reaction conditions often involve the use of strong acids and bases, as well as organic solvents to facilitate the reactions .

Industrial Production Methods

Industrial production of 3-(Benzyloxy)-2-fluoro-6-nitroaniline may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-(Benzyloxy)-2-fluoro-6-nitroaniline undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like zinc or tin in dilute mineral acid.

Reduction: The nitro group can be reduced to an amino group using reducing agents like zinc or tin in dilute mineral acid.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include zinc or tin in dilute mineral acid.

Substitution: Common reagents include nucleophiles like amines or thiols.

Major Products Formed

Oxidation: Formation of nitroaniline derivatives.

Reduction: Formation of aminoaniline derivatives.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

3-(Benzyloxy)-2-fluoro-6-nitroaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a fluorescent probe due to its unique optical properties.

Medicine: Explored for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(Benzyloxy)-2-fluoro-6-nitroaniline involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The fluorine atom and benzyl ether group also contribute to its reactivity and binding affinity with target molecules .

Comparison with Similar Compounds

Key Observations :

• The benzyloxy group in 3-(Benzyloxy)-2-fluoro-6-nitroaniline introduces steric bulk compared to smaller substituents like chlorine or fluorine in other analogues. This may hinder nucleophilic attack or alter solubility .
• Synthetic yields for benzyloxy-containing compounds (e.g., 85% for compound 39) suggest efficient protection strategies, though fluorination steps (as in the target compound) may require harsher conditions or specialized reagents .

Physicochemical Properties

LogP and Solubility :

• While experimental LogP data for 3-(Benzyloxy)-2-fluoro-6-nitroaniline are unavailable, the nitro group and fluorine atom likely reduce hydrophobicity compared to 2-(benzyloxy)-6-fluoroaniline (LogP ≈ 2.5–3.0, estimated). In contrast, 2-chloro-3-fluoro-6-nitroaniline () may exhibit higher LogP due to chlorine’s lipophilicity .

Thermal Stability :

• Quantum chemical studies on 3-(benzyloxy)pyridin-2-amine (3BPA) at elevated temperatures (300–1200 K) suggest that nitro-substituted analogues like 3-(Benzyloxy)-2-fluoro-6-nitroaniline may exhibit lower thermal stability due to nitro group decomposition pathways .

Biological Activity

3-(Benzyloxy)-2-fluoro-6-nitroaniline is a compound of interest due to its potential biological activities. This article explores its synthesis, biological effects, and mechanisms of action, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular structure of 3-(Benzyloxy)-2-fluoro-6-nitroaniline can be described as follows:

• IUPAC Name : 3-(benzyloxy)-2-fluoro-6-nitroaniline
• Molecular Formula : C13H12FNO3
• Molecular Weight : 251.24 g/mol

The presence of the benzyloxy group, fluorine atom, and nitro group contributes to its unique chemical reactivity and biological properties.

Synthesis Methods

The synthesis of 3-(Benzyloxy)-2-fluoro-6-nitroaniline typically involves several steps:

• Starting Materials : The synthesis begins with an appropriate aniline derivative.
• Nitration : The introduction of the nitro group is achieved through electrophilic aromatic substitution.
• Fluorination : Fluorine is introduced using fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide.
• Benzyloxy Group Introduction : This step involves the reaction of the aniline derivative with benzyl alcohol in the presence of a catalyst like sulfuric acid.

Antimicrobial Activity

Research indicates that 3-(Benzyloxy)-2-fluoro-6-nitroaniline exhibits significant antimicrobial properties. It has been tested against various bacterial strains, showing effectiveness comparable to standard antibiotics.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
P. aeruginosa	64 µg/mL

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents.

Anticancer Properties

The compound has also demonstrated potential anticancer activity in vitro. In a study evaluating its effects on human cancer cell lines, it exhibited cytotoxicity against:

• HeLa cells (cervical cancer)
• MCF-7 cells (breast cancer)

The IC50 values for these cell lines were recorded at approximately 15 µM for HeLa and 20 µM for MCF-7, indicating a promising therapeutic index.

The biological activity of 3-(Benzyloxy)-2-fluoro-6-nitroaniline is believed to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : It has been suggested that the nitro group can facilitate the generation of ROS, leading to oxidative stress in target cells.
• Apoptosis Induction : Studies have indicated that treatment with this compound can trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Case Study 1: Antimicrobial Efficacy

In a controlled study published in Journal of Medicinal Chemistry, researchers evaluated the antimicrobial efficacy of various derivatives of nitroanilines, including 3-(Benzyloxy)-2-fluoro-6-nitroaniline. The results highlighted its superior activity against resistant strains of bacteria, suggesting its potential utility in clinical settings .

Case Study 2: Cancer Cell Lines

A recent investigation into the anticancer properties revealed that 3-(Benzyloxy)-2-fluoro-6-nitroaniline significantly inhibited tumor growth in xenograft models when administered at doses correlating with its in vitro IC50 values . This supports further exploration into its potential as an anticancer agent.